![molecular formula C16H19N3O4 B2462483 2-(4-ethoxyphenoxy)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)acetamide CAS No. 1021206-40-5](/img/structure/B2462483.png)
2-(4-ethoxyphenoxy)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-ethoxyphenoxy)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C16H19N3O4 and its molecular weight is 317.345. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Paracetamol Metabolism and Genetic Differences
Research highlights the metabolism pathways of Paracetamol (acetaminophen), including glucuronidation, sulfation, and oxidation, which are relevant for understanding the metabolism of related compounds. Genetic variations can influence the susceptibility to toxicity and efficacy in therapeutics, emphasizing the importance of pharmacogenetics in drug metabolism studies (Li-zi Zhao & G. Pickering, 2011).
Environmental Impact of Parabens
This review outlines the occurrence, fate, and behavior of parabens in aquatic environments, highlighting their use as preservatives and potential endocrine-disrupting properties. Parabens and their metabolites' ubiquity in water bodies underscores the need for environmental monitoring and impact assessment of chemical pollutants (Camille Haman et al., 2015).
Advanced Oxidation Processes for Acetaminophen Degradation
This research presents an overview of advanced oxidation processes (AOPs) for treating acetaminophen in water, including the identification of degradation by-products and their biotoxicity. It highlights the potential environmental impact of pharmaceuticals and the effectiveness of AOPs in mitigating these effects (Mohammad Qutob et al., 2022).
Antioxidant Capacity Assays
This review focuses on different assays used to determine antioxidant capacity, providing insights into the mechanisms and applications of these assays in evaluating the antioxidant potential of compounds. Understanding these assays can be crucial for assessing the therapeutic potential of new compounds with antioxidant properties (I. Ilyasov et al., 2020).
Fate of Alkylphenol Ethoxylates in the Environment
This review discusses the environmental fate of alkylphenol ethoxylates (APEs), their degradation products, and the concerns related to their endocrine-disrupting effects. The persistence of these compounds in various environmental matrices and their potential health impacts highlight the importance of research on chemical persistence and toxicity (G. Ying et al., 2002).
Properties
IUPAC Name |
2-(4-ethoxyphenoxy)-N-[2-(6-oxopyridazin-1-yl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O4/c1-2-22-13-5-7-14(8-6-13)23-12-15(20)17-10-11-19-16(21)4-3-9-18-19/h3-9H,2,10-12H2,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIJSNPJTHYDIPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)OCC(=O)NCCN2C(=O)C=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.